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Compound of Interest

Compound Name: Uio-66-cooh

Cat. No.: B11930871 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with UiO-66-COOH. The following

procedures for handling, personal protective equipment (PPE), and disposal are based on best

practices for similar metal-organic frameworks (MOFs) and related chemical safety data.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for UiO-66-COOH is not readily available, data from

the structurally similar UiO-66-(OH)2 suggests the following potential hazards.[1] Users should

handle UiO-66-COOH with the assumption that it may present similar risks.

Potential Hazards:

Acute Oral Toxicity: May be harmful if swallowed.[1]

Skin Irritation: May cause skin irritation.[1]

Eye Irritation: May cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure and ensure personal safety

during the handling of UiO-66-COOH.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection
Safety Goggles with

Side-Shields
ANSI Z87.1

Protects against

airborne particles and

splashes.[2]

Face Shield
In conjunction with

goggles

Provides broader

protection for the face

from splashes.[2][3]

Hand Protection
Chemical-Resistant

Gloves
Nitrile or Neoprene

Protects skin from

direct contact with the

material.[4]

Body Protection Laboratory Coat
Flame-resistant

material

Protects against spills

and contamination of

personal clothing.[4]

Full-Length Pants and

Closed-Toe Shoes
N/A

Ensures no exposed

skin on the lower

body.[4]

Respiratory Protection
N95 or P100

Respirator
NIOSH-approved

Recommended when

handling the powder

outside of a fume

hood to prevent

inhalation.[4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential for the safe handling of UiO-66-COOH.

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize inhalation exposure.[1]
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Ensure an eyewash station and safety shower are readily accessible.[1]

Designate a specific area for handling UiO-66-COOH to prevent cross-contamination.

Donning PPE:

Put on all required PPE as outlined in the table above before entering the designated

handling area.

Material Handling:

When weighing or transferring the powdered UiO-66-COOH, use a spatula or other

appropriate tool to avoid generating dust.

If working with solutions, handle them with care to prevent splashing.

Avoid direct contact with skin, eyes, and clothing.[1]

Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[1]

Clean and decontaminate all work surfaces and equipment used. A 70% ethanol solution

can be effective for surface decontamination.

Disposal Plan
Proper disposal of UiO-66-COOH and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Solid UiO-66-COOH Waste

Collect in a clearly labeled, sealed container.

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations.

Contaminated Labware (e.g., gloves, wipes)

Place in a sealed bag or container labeled as

hazardous waste and dispose of according to

institutional guidelines.

Liquid Waste (Solutions containing UiO-66-

COOH)

Collect in a labeled, sealed, and appropriate

waste container. Do not pour down the drain.

Dispose of as hazardous chemical waste.

Experimental Workflow for Handling UiO-66-COOH
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Preparation

Handling

Post-Handling & Disposal

Assess Hazards & Review SDS for Similar Compounds

Verify Functioning Engineering Controls (Fume Hood, Eyewash)

Don Appropriate PPE

Weigh/Transfer UiO-66-COOH in Fume Hood

Perform Experimental Procedure

Decontaminate Work Surfaces & Equipment

Segregate & Label Waste

Dispose of Waste per Institutional Guidelines

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of UiO-66-COOH.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b11930871?utm_src=pdf-body-img
https://www.benchchem.com/product/b11930871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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